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Compound of Interest

Compound Name: 4-Octyl itaconate

CAS No.: 3133-16-2

Cat. No.: B1664619

Get Quote

Technical Support Center: 4-Octyl Itaconate
Welcome to the technical support center for 4-Octyl itaconate (4-OI). This resource is

designed to assist researchers, scientists, and drug development professionals in successfully

preparing and utilizing 4-Octyl itaconate stock solutions for experimental use.

Frequently Asked Questions (FAQs)
What is 4-Octyl itaconate?
4-Octyl itaconate is a cell-permeable prodrug form of itaconate, an endogenous metabolite

produced during the Krebs cycle.[1][2] It is widely used in research to study the anti-

inflammatory and antioxidant effects of itaconate.[3][4] 4-OI activates the transcription factor

Nrf2 by alkylating its inhibitor, Keap1, leading to the expression of antioxidant genes.

What are the common solvents for dissolving 4-Octyl
itaconate?
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4-Octyl itaconate is a crystalline solid that is soluble in several organic solvents. The most

common and recommended solvent is Dimethyl Sulfoxide (DMSO). It is also soluble in

Dimethylformamide (DMF) and Ethanol.

What is the recommended storage condition for 4-Octyl
itaconate?
For long-term stability, 4-Octyl itaconate powder should be stored at -20°C. Under these

conditions, it is stable for at least four years. Stock solutions in DMSO can be stored at -20°C

for up to one month or at -80°C for up to one year. It is advisable to aliquot the stock solution to

avoid repeated freeze-thaw cycles.

What are typical working concentrations for cell-based
assays?
The optimal concentration of 4-Octyl itaconate will vary depending on the cell type and

experimental design. However, published studies have used a range of concentrations,

typically from 62.5 µM to 250 µM. It is always recommended to perform a dose-response

experiment to determine the optimal concentration for your specific assay.

Troubleshooting Guides
Problem: My 4-Octyl itaconate is not dissolving
completely.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit in

the chosen solvent.

Solution:

Refer to the solubility data table below to ensure you are within the soluble range.

Gentle warming and vortexing or sonication can aid in dissolution. For DMSO, sonication

is recommended to achieve higher concentrations.

When using DMSO, ensure it is fresh and not moisture-absorbing, as this can reduce

solubility.
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Problem: I am observing precipitation in my stock
solution after freezing.

Possible Cause: The stock solution was not allowed to come to room temperature

completely before use, or the concentration is too high for stable storage at -20°C.

Solution:

Before use, warm the frozen stock solution to room temperature and vortex thoroughly to

ensure all solute is redissolved.

If precipitation persists, consider preparing a slightly lower concentration stock solution for

long-term storage.

Problem: I am observing cellular toxicity in my
experiments.

Possible Cause: The concentration of 4-Octyl itaconate or the solvent (e.g., DMSO) is too

high for your specific cell line.

Solution:

Perform a cell viability assay (e.g., MTT or CCK-8 assay) to determine the cytotoxic

concentration of 4-Octyl itaconate in your cell line.

Ensure the final concentration of the solvent in your cell culture medium is low (typically ≤

0.1% for DMSO) to minimize solvent-induced toxicity.

Include a vehicle control (solvent only) in your experiments to differentiate between

compound- and solvent-induced effects.

Data Presentation
Solubility of 4-Octyl Itaconate
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 24.23 - 237.5 100 - 980.15

DMF 30 ~123.8

Ethanol 30 - 48 ~123.8 - 198.09

Note: The molecular weight of 4-Octyl itaconate is approximately 242.31 g/mol . Solubility can

vary slightly between batches and suppliers.

Storage Stability
Form Storage Temperature Stability

Crystalline Solid -20°C ≥ 4 years

Solution in DMSO -20°C Up to 1 month

Solution in DMSO -80°C Up to 1 year

Experimental Protocols
Protocol 1: Preparation of a 100 mM 4-Octyl Itaconate
Stock Solution in DMSO
Materials:

4-Octyl itaconate powder (CAS: 3133-16-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass of 4-Octyl itaconate based on the desired volume of stock

solution. For 1 mL of a 100 mM solution, you will need 24.23 mg of 4-Octyl itaconate
(Molecular Weight = 242.31 g/mol ).

Weigh the calculated amount of 4-Octyl itaconate powder and place it in a sterile vial.

Add the appropriate volume of anhydrous DMSO to the vial.

Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator to

aid dissolution.

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Materials:

100 mM 4-Octyl itaconate stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Thaw a frozen aliquot of the 100 mM 4-Octyl itaconate stock solution at room temperature.

Vortex the stock solution gently to ensure it is homogeneous.

Perform a serial dilution of the stock solution in your cell culture medium to achieve the

desired final concentrations. For example, to prepare a 100 µM working solution, you would

dilute the 100 mM stock solution 1:1000 in the culture medium.
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Ensure the final concentration of DMSO in the culture medium is below the toxic level for

your cells (typically ≤ 0.1%).

Add the working solutions to your cell cultures and proceed with your experiment.

Visualizations

Stock Solution Preparation Workflow

Weigh 4-Octyl Itaconate Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 4-Octyl itaconate stock solution.
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4-Octyl Itaconate Mechanism of Action

4-Octyl Itaconate (Cell Permeable)

Intracellular Esterases

Itaconate
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Keap1

Alkylates

Nrf2

Inhibits

Antioxidant Response Element (ARE)

Translocates to Nucleus and Binds

Expression of Antioxidant Genes

Inhibition of Inflammation

Click to download full resolution via product page

Caption: Simplified signaling pathway of 4-Octyl itaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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